Cas no 904577-26-0 (2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide)

• Product Name: 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide
• CAS No: 904577-26-0
• MF: C₁₉H₁₆ClN₃O₄S₂
• MW: 449.931040763855
• CID: 5441547
• PubChem ID: 18592614
• Update Time: 2025-07-14

2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-2-methylphenyl)-2-[[3,4-dihydro-4-oxo-5-(phenylsulfonyl)-2-pyrimidinyl]thio]acetamide
• 2-[[5-(benzenesulfonyl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide
• N-(3-chloro-2-methylphenyl)-2-((6-oxo-5-(phenylsulfonyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide
• AKOS001859597
• 904577-26-0
• F3168-1439
• 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide

• Inchi： 1S/C19H16ClN3O4S2/c1-12-14(20)8-5-9-15(12)22-17(24)11-28-19-21-10-16(18(25)23-19)29(26,27)13-6-3-2-4-7-13/h2-10H,11H2,1H3,(H,22,24)(H,21,23,25)
• InChI Key： WVVYAOWBZFVURP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(CSC1=NC=C(C(N1)=O)S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 449.0270760g/mol
• Monoisotopic Mass: 449.0270760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.95±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide

Compound CAS No: 904577-26-0 - 2-{5-(Benzenesulfonyl)-6-Oxo-1,6-Dihydropyrimidin-2-Ylsulfanyl}-N-(3-Chloro-2-Methylphenyl)Acetamide

Compound CAS No: 904577-26-0, also known as 2-{5-(Benzenesulfonyl)-6-Oxo-1,6-Dihydropyrimidin-2-Ylsulfanyl}-N-(3-Chloro-2-Methylphenyl)Acetamide, is a highly specialized organic compound with significant potential in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of sulfonamides and pyrimidine derivatives, which are widely studied for their diverse biological activities and therapeutic applications.

The molecular structure of this compound is characterized by a benzenesulfonyl group attached to a pyrimidine ring, which is further connected to a thioether linkage and an acetamide moiety substituted with a chloromethylphenyl group. This unique combination of functional groups contributes to its intriguing chemical properties and biological interactions. Recent studies have highlighted the importance of such compounds in targeting specific enzymes and receptors, making them promising candidates for the development of novel therapeutic agents.

One of the most notable aspects of this compound is its sulfonamide group, which is known for its ability to form strong hydrogen bonds and stabilize protein-ligand interactions. This property makes it particularly useful in drug design, where such interactions are crucial for achieving high potency and selectivity. Additionally, the pyrimidine ring serves as a versatile scaffold for various bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and oxidative processes. Researchers have employed techniques such as Ullmann coupling and oxidative sulfonation to construct the complex sulfur-containing heterocycles present in this molecule. These methods not only enhance the yield but also improve the purity of the final product, which is essential for downstream biological testing.

In terms of biological activity, this compound has shown remarkable potential in inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Studies conducted using cell-based assays have demonstrated its ability to suppress inflammation in vitro, suggesting its potential application in treating conditions such as arthritis, asthma, and other inflammatory diseases.

Moreover, the presence of a chloromethylphenyl group introduces additional electronic effects that modulate the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These properties are critical for determining the drug's bioavailability and efficacy in vivo. Recent research has focused on optimizing these properties through structural modifications, aiming to enhance the compound's stability and reduce potential side effects.

The integration of computational chemistry tools has further advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that this compound exhibits strong binding affinity to several therapeutic targets, including protease inhibitors and kinase receptors. Such findings underscore its potential role in developing next-generation drugs targeting various diseases.

In conclusion, Compound CAS No: 904577-26-0 represents a cutting-edge advancement in medicinal chemistry, offering a unique combination of functional groups that contribute to its diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring its therapeutic applications, this compound holds immense promise for contributing to the development of innovative treatments for various medical conditions.